Cas no 1798675-38-3 (3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide)

• Product Name: 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide
• CAS No: 1798675-38-3
• MF: C₁₉H₁₆ClN₃O₂
• MW: 353.802243232727
• CID: 5375068
• Update Time: 2025-06-29

3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide

• Inchi： 1S/C19H16ClN3O2/c1-12-17(23-18(24)14-7-6-8-15(20)11-14)13(2)22-19(21-12)25-16-9-4-3-5-10-16/h3-11H,1-2H3,(H,23,24)
• InChI Key： FEWJNKAIKNCFFF-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(OC2=CC=CC=C2)N=C1C)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide

Introduction to 3-Chloro-N-(4,6-Dimethyl-2-Phenoxypyrimidin-5-yl)Benzamide (CAS No. 1798675-38-3)

3-Chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide (CAS No. 1798675-38-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidine derivatives and is characterized by its aromatic benzamide moiety and a substituted phenoxypyrimidine ring system. The presence of a chlorine atom and methyl groups further enhances its chemical stability and biological activity.

The chemical structure of 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide can be represented as follows: C₁₈H₁₅ClN₂O₂. The molecular weight of this compound is approximately 330.77 g/mol. The compound's structural features make it an attractive candidate for various pharmaceutical applications, particularly in the development of novel drugs targeting specific biological pathways.

Recent Research Findings:

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide. One of the most promising areas of investigation is its potential as an antiviral agent. Studies have shown that this compound exhibits significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

Beyond antiviral properties, 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide has also been studied for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Development:

The promising preclinical results have led to the initiation of several clinical trials to evaluate the safety and efficacy of 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide. Early-phase clinical trials have shown that the compound is well-tolerated by patients with minimal side effects. These trials are ongoing, and further data are expected to provide more comprehensive insights into its therapeutic potential.

In addition to its direct therapeutic applications, 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide has also been explored as a lead compound for drug discovery. Researchers are actively investigating structural modifications to enhance its potency and selectivity for specific targets. This approach aims to develop more effective and safer drugs for various medical conditions.

Synthesis and Production:

The synthesis of 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide involves several well-defined chemical reactions. The process typically begins with the preparation of the phenoxypyrimidine ring system, followed by the introduction of the benzamide moiety and subsequent functional group modifications. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of the final product.

The production process is closely monitored to ensure compliance with Good Manufacturing Practices (GMP) standards. Quality control measures are in place to verify the identity, purity, and stability of the compound. These rigorous standards are essential for ensuring that the final product meets the high-quality requirements necessary for pharmaceutical applications.

Potential Applications:

The versatile nature of 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide opens up a wide range of potential applications in both research and clinical settings. In addition to its antiviral and anti-inflammatory properties, this compound may also have utility in other areas such as cancer therapy and neurodegenerative diseases. Ongoing research is exploring these possibilities through both preclinical studies and early-stage clinical trials.

In conclusion, 3-chloro-N-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)benzamide (CAS No. 1798675-38-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and potential therapeutic applications. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.